Lipophilicity Advantage Over Non-2,6-Dimethyl Analog
2,6-Dimethyl-1-(2-methylpropyl)piperidine-4-carbaldehyde exhibits a computed XLogP3-AA of 2.4, which is 0.8 log units (50% higher on the log scale) above its closest structural analog lacking the 2,6-dimethyl groups, 1-isobutylpiperidine-4-carbaldehyde (XLogP3-AA = 1.6) [1][2]. This 0.8 log unit increase corresponds to an approximately 6.3-fold increase in predicted octanol-water partition coefficient, substantially altering predicted membrane permeability and distribution behavior. The unsubstituted parent piperidine-4-carbaldehyde has an XLogP3-AA of −0.2, representing a 2.6 log unit difference [3].
| Evidence Dimension | Computed lipophilicity (XLogP3-AA) |
|---|---|
| Target Compound Data | XLogP3-AA = 2.4 |
| Comparator Or Baseline | 1-Isobutylpiperidine-4-carbaldehyde (CAS 1273958-39-6): XLogP3-AA = 1.6; Piperidine-4-carbaldehyde (CAS 50675-20-2): XLogP3-AA = −0.2 |
| Quantified Difference | ΔXLogP3-AA = +0.8 vs. 1-isobutyl analog; ΔXLogP3-AA = +2.6 vs. unsubstituted parent |
| Conditions | Computed by XLogP3 3.0 algorithm as reported in PubChem (2025 release) |
Why This Matters
Higher lipophilicity can improve passive membrane permeability, which may be critical for CNS-targeting or intracellular-targeting compound series built from this building block.
- [1] PubChem CID 131572861. Computed Properties: XLogP3-AA = 2.4. National Center for Biotechnology Information. View Source
- [2] PubChem CID 62655908 (1-Isobutylpiperidine-4-carbaldehyde). Computed Properties: XLogP3-AA = 1.6. National Center for Biotechnology Information. View Source
- [3] PubChem CID 14495648 (Piperidine-4-carbaldehyde). Computed Properties: XLogP3-AA = −0.2. National Center for Biotechnology Information. View Source
